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For Researchers, Scientists, and Drug Development Professionals

The four isomers of the molecular formula CHNO—isofulminic acid (HONC), fulminic acid
(HCNO), cyanic acid (HOCN), and isocyanic acid (HNCO)—exhibit distinct structural and
energetic properties that influence their stability and reactivity. This guide provides a
comprehensive comparison of their structures, supported by experimental and computational
data, to aid researchers in understanding the nuances of these important chemical entities.

Structural and Energetic Comparison

The four isomers display significant differences in their atomic connectivity, molecular
geometry, and relative stability. Isocyanic acid (HNCO) is the most stable isomer, with the
others being progressively higher in energy.[1] This stability hierarchy is a critical factor in their
relative abundance and ease of synthesis.

A summary of key structural and energetic parameters is presented in the table below. These
values, compiled from spectroscopic measurements and ab initio calculations, highlight the
variations in bond lengths and angles that define the unique structure of each isomer.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1206104?utm_src=pdf-interest
https://www.benchchem.com/product/b1206104?utm_src=pdf-body
https://grokipedia.com/page/Fulminic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

HONC ) HNCO
. HCNO HOCN (Cyanic )
Property (Isofulminic o ) ] (Isocyanic
. (Fulminic Acid) Acid) .

Acid) Acid)
Relative Energy

84.2 70.0 24.5 0
(kcal/mol)
Connectivity H-O-N-C H-C-N-O H-O-C-N H-N-C-O
H-X Bond Length
& r(O-H) = 0.9605 r(C-H) = 1.027 r(O-H) = 0.99 r(N-H) = 0.995
X-Y Bond Length
@ r(O-N) = 1.3304 r(C-N) = 1.161 r(0-C)=1.32 r(N-C) = 1.214
Y-Z Bond Length
& r(N-C) =1.1744 r(N-O) = 1.207 r(C-N) = 1.17 r(C-O) = 1.164
H-X-Y Bond £L(HON) = /£ (HCN) =180

o £ (HOC) = 109 £(HNC) =123.9

Angle (°) 104.92 (quasi-linear)
X-Y-Z Bond £(CNO) = 180

£L(ONC) =172.6 _ L(OCN) =177 £L(NCO) =172.6
Angle (°) (linear)

Molecular Structures and Connectivity

The fundamental difference between these isomers lies in the arrangement of the heavy atoms

(C, N, O) and the position of the hydrogen atom. The connectivity of each isomer dictates its

overall geometry and electronic structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [A Comparative Guide to the Structures of HONC,
HCNO, HOCN, and HNCO Isomers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206104+#structural-differences-between-honc-hcno-
hocn-and-hnco]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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